Cas no 878809-70-2 (5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine)

• Product Name: 5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine
• CAS No: 878809-70-2
• MF: C₁₅H₂₂BrN₃O₂
• MW: 356.258082866669
• MDL: MFCD08064044
• CID: 710169
• PubChem ID: 46739269
• Update Time: 2025-04-19

5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(5-bromo-3-methylpyridin-2-yl)piperazine-1-carboxylate
• 1-Piperazinecarboxylicacid, 4-(5-bromo-3-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester
• 5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine
• 4-(5-bromo-3-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
• 5-Bromo-2-[4-(N-Boc)piperazin-1-yl]-3-methylpyridine
• AKOS015834364
• tert-Butyl4-(5-bromo-3-methylpyridin-2-yl)piperazine-1-carboxylate
• SCHEMBL908053
• CS-0132714
• 4-(5-bromo-3-methylpyridin-2-yl)piperazine-1-carboxylic acid tert-butyl ester
• DTXSID50674891
• tert-Butyl 4-(5-bromo-3-methyl-2-pyridyl)piperazine-1-carboxylate
• HFUXZPKBGUKWQY-UHFFFAOYSA-N
• AS-40774
• 878809-70-2
• AB43515
• A862373

• MDL： MFCD08064044
• Inchi： 1S/C15H22BrN3O2/c1-11-9-12(16)10-17-13(11)18-5-7-19(8-6-18)14(20)21-15(2,3)4/h9-10H,5-8H2,1-4H3
• InChI Key： HFUXZPKBGUKWQY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 355.09000
• Monoisotopic Mass: 355.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.7A^2
• XLogP3: 3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 446.9±45.0 °C at 760 mmHg
• Flash Point: 224.1±28.7 °C
• PSA: 45.67000
• LogP: 3.21250
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines